Cas no 1797690-34-6 (3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine)

• Product Name: 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine
• CAS No: 1797690-34-6
• MF: C₁₄H₁₅NO₅S₃
• MW: 373.467600107193
• CID: 5373598
• Update Time: 2025-10-30

3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)sulfonyl-1-thiophen-2-ylsulfonylazetidine
• 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine

• Inchi： 1S/C14H15NO5S3/c1-20-11-4-6-12(7-5-11)22(16,17)13-9-15(10-13)23(18,19)14-3-2-8-21-14/h2-8,13H,9-10H2,1H3
• InChI Key： BWXJPJBXESXORG-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1

Additional information on 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine

3-(4-Methoxybenzenesulfonyl)-1-(Thiophene-2-Sulfonyl)Azetidine: A Comprehensive Overview

The compound 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine (CAS No. 1797690-34-6) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a sulfonyl group attached to a thiophene ring and a methoxybenzene group, both linked to an azetidine core. The combination of these functional groups imparts distinctive chemical properties, making this compound a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its characterization using state-of-the-art analytical tools like NMR spectroscopy and X-ray crystallography. The structural elucidation of 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine has revealed its intricate molecular geometry, which plays a pivotal role in its chemical reactivity and biological activity.

The chemical properties of this compound are heavily influenced by the electron-withdrawing nature of the sulfonyl groups. The thiophene-2-sulfonyl group introduces aromaticity and conjugation, enhancing the stability of the molecule. Meanwhile, the 4-methoxybenzenesulfonyl group contributes additional electronic effects, including resonance stabilization and steric hindrance. These properties collectively make the compound a promising candidate for applications in drug design, where fine-tuning molecular interactions is crucial.

In terms of biological activity, 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine has shown potential as a modulator of key biological pathways. Recent studies have explored its role as an inhibitor of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The sulfonyl groups are known to interact with specific binding sites on proteins, making this compound a valuable tool in medicinal chemistry for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that begins with the preparation of the azetidine core. This is followed by sequential sulfonation reactions to introduce the sulfonyl groups at specific positions. The use of protecting groups and precise reaction conditions ensures the selective formation of the desired product. Researchers have also explored alternative synthetic routes, including one-pot synthesis strategies, to streamline the production process and reduce costs.

From an environmental perspective, the development of efficient and sustainable synthetic methods for 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine is a priority. Green chemistry principles are being increasingly integrated into its production to minimize waste and reduce the environmental footprint. For instance, solvent-free reactions and catalytic systems are being investigated to enhance eco-friendliness without compromising product quality.

In conclusion, 3-(4-methoxybenzenesulfonyl)-1-(thiophene-2-sulfonyl)azetidine (CAS No. 1797690-34-6) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activity, positions it as a key player in future scientific advancements. As research continues to unfold, this compound is expected to contribute significantly to both academic exploration and industrial innovation.